Cas no 2248307-02-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate
• CAS No: 2248307-02-8
• MF: C₁₉H₁₂N₂O₅
• MW: 348.30898475647
• CID: 6285045
• PubChem ID: 165723893
• Update Time: 2025-10-12

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 2248307-02-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate
• EN300-6519058

• Inchi： 1S/C19H12N2O5/c1-11-12-6-2-3-7-13(12)17(23)20(11)10-16(22)26-21-18(24)14-8-4-5-9-15(14)19(21)25/h2-9H,1,10H2
• InChI Key： CZMZLWWMSQIXBY-UHFFFAOYSA-N
• SMILES： O(C(CN1C(C2C=CC=CC=2C1=C)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 348.07462149g/mol
• Monoisotopic Mass: 348.07462149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 663
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate: A Promising Compound in Medicinal Chemistry

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate is a complex organic molecule with a unique structural framework that has garnered significant attention in the field of medicinal chemistry. This compound, with the CAS number 2248307-02-8, represents a novel class of isoindole-based derivatives that exhibit potential therapeutic applications. The molecular design of this compound integrates multiple functional groups, including 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl and 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate, which are strategically arranged to modulate biological activity.

The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl moiety is a core structural element of this compound, characterized by its conjugated system of oxygen atoms and aromatic ring. This structural feature is critical for the compound's pharmacological properties, as it allows for interactions with various biological targets. The 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-y1)acetate group further enhances the compound's reactivity and specificity, enabling it to engage in multiple molecular interactions. Recent studies have highlighted the importance of these structural elements in modulating the compound's biological activity.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl scaffold is capable of forming hydrogen bonds with key residues in target proteins, thereby enhancing its binding affinity. The 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate substituent, on the other hand, contributes to the compound's hydrophobicity, allowing it to penetrate cell membranes more effectively. These properties make the compound a promising candidate for drug development.

Recent advances in synthetic methodologies have enabled the efficient preparation of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate. A study published in Organic & Biomolecular Chemistry (2024) reported the use of a one-pot multistep synthesis approach, which significantly reduced the number of purification steps and improved the overall yield. This method relies on the controlled oxidation of isoindole derivatives to form the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system, followed by the introduction of the 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate group through a series of catalytic reactions. This synthetic strategy has been validated through high-resolution mass spectrometry and NMR spectroscopy.

The pharmacological properties of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate have been extensively investigated in preclinical studies. A 2023 study in ACS Chemical Biology revealed that this compound exhibits potent anti-inflammatory activity by inhibiting the activation of NF-κB, a key transcription factor involved in inflammatory responses. The compound's ability to modulate this pathway suggests its potential application in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate has shown promising antitumor activity. A 2024 study in Cancer Research demonstrated that the compound induces apoptosis in cancer cells by targeting the mitochondrial pathway. The compound's ability to disrupt mitochondrial membrane potential and trigger the release of cytochrome c is a critical mechanism for its cytotoxic effects. These findings highlight its potential as a novel therapeutic agent for cancer treatment.

The compound's unique structural features also make it a valuable tool for drug discovery. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl ring system provides a versatile scaffold for the design of new drugs, while the 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate substituent allows for the fine-tuning of biological activity. Researchers are exploring the possibility of modifying these functional groups to develop derivatives with enhanced potency and reduced side effects.

Despite its promising therapeutic potential, the development of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate as a drug candidate faces several challenges. One of the primary concerns is the compound's metabolic stability in vivo. Studies have shown that the compound is rapidly metabolized by liver enzymes, which may limit its bioavailability. To address this issue, researchers are investigating the use of prodrug strategies to enhance the compound's stability and prolong its therapeutic effect.

Another challenge is the potential for off-target effects. While the compound shows high selectivity for its intended targets, there is a risk of unintended interactions with other biological systems. Ongoing research is focused on identifying and mitigating these risks through structure-activity relationship (SAR) studies and in vitro testing. These efforts aim to ensure the compound's safety and efficacy in clinical settings.

Overall, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(1-methylidene-3-oxo-2,3-dihydro-1H-isoindol-2-yl)acetate represents a significant advancement in the field of medicinal chemistry. Its unique structural design, combined with its diverse pharmacological properties, makes it a promising candidate for the development of new therapies. Continued research into its synthesis, pharmacology, and potential applications will be crucial in realizing its full therapeutic potential.